1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methoxy]-3-(4-phenylpiperazin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H30N2O4.ClH/c1-26-21-9-8-18(14-22(21)27-2)16-28-17-20(25)15-23-10-12-24(13-11-23)19-6-4-3-5-7-19;/h3-9,14,20,25H,10-13,15-17H2,1-2H3;1H
• InChI Key: GKMOIFFUMZTMIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)COCC(CN2CCN(CC2)C3=CC=CC=C3)O)OC.Cl
• Molecular Formula: C22H31ClN2O4
• Molecular Weight: 422.9 g/mol

Description

1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride is a chemical compound with potential applications in scientific research. It is a beta-adrenergic receptor antagonist that has been used in studies related to various physiological and biochemical functions.

Mechanism of Action

The mechanism of action of 1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride involves the inhibition of beta-adrenergic receptors. This results in a decrease in the activity of the sympathetic nervous system, which is responsible for the fight or flight response. This can lead to a decrease in heart rate, blood pressure, and bronchial tone.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride depend on the specific research application. In studies related to cardiovascular function, it has been shown to decrease heart rate and blood pressure. In studies related to respiratory function, it has been shown to decrease bronchial tone. In studies related to metabolic function, it has been shown to decrease insulin secretion.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride in lab experiments is its specificity for beta-adrenergic receptors. This allows for more precise manipulation of the sympathetic nervous system. One limitation is that the effects of the compound may vary depending on the specific research application.

Future Directions

For research include further studies on its effects on the central nervous system and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride involves the reaction of 3,4-dimethoxybenzyl chloride with 4-phenylpiperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-propanol to yield the final product in the form of a hydrochloride salt.

Scientific Research Applications

1-[(3,4-dimethoxybenzyl)oxy]-3-(4-phenyl-1-piperazinyl)-2-propanol hydrochloride has been used in various scientific research applications. It has been used as a beta-adrenergic receptor antagonist in studies related to cardiovascular function, respiratory function, and metabolic function. It has also been used in studies related to the central nervous system, such as the regulation of mood and behavior.